Cas no 53478-05-0 (1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester)

1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester structure
53478-05-0 structure
Product Name:1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester
CAS No:53478-05-0
MF:C16H14O5
MW:286.279365062714
CID:1583760
PubChem ID:21440621
Update Time:2025-04-21

1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester
    • 3-(benzyloxy)-5-(methoxycarbonyl)benzoic acid
    • DZFVWJYZLRTFMO-UHFFFAOYSA-N
    • 5-Benzyloxy-isophthalic acid monomethyl ester
    • 3-methoxycarbonyl-5-phenylmethoxybenzoic acid
    • 1-Methyl 5-(phenylmethoxy)-1,3-benzenedicarboxylate
    • DB-324291
    • 3-(benzyloxy)-5-(methoxycarbonyl)benzoicacid
    • 53478-05-0
    • SCHEMBL3129603
    • A1-02232
    • DTXSID401221738
    • Inchi: 1S/C16H14O5/c1-20-16(19)13-7-12(15(17)18)8-14(9-13)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18)
    • InChI Key: DZFVWJYZLRTFMO-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC(C(=O)O)=CC(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 285.07629
  • Monoisotopic Mass: 286.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.8A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 75.66

1,3-Benzenedicarboxylic acid, 5-(phenylmethoxy)-, monomethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1582056-250mg
3-(Benzyloxy)-5-(methoxycarbonyl)benzoic acid
53478-05-0 98%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3-(Benzyloxy)-5-(methoxycarbonyl)benzoic acid
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